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Compound of Interest

Compound Name: Tungstic acid

Cat. No.: B1219628

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular weight and structural
properties of tungstic acid. It is intended to serve as a valuable resource for researchers,
scientists, and professionals in drug development and related fields who require a detailed
understanding of this inorganic compound. This document summarizes key quantitative data,
outlines experimental protocols for its characterization, and visualizes fundamental structural
relationships and experimental workflows.

Introduction to Tungstic Acid

Tungstic acid, formally known as dihydroxy(dioxo)tungsten or orthotungstic acid, is a
hydrated form of tungsten trioxide.[1][2] Its chemical formula is commonly written as H2WOa4 or
WOs-H20.[1][2] It typically appears as a yellow powder and is insoluble in water.[1] The term
"tungstic acid" can refer to different hydrates of tungsten trioxide, with the monohydrate
(WOs3:-H20) and the dihydrate (WO3-2H20) being the most common.[1][3]

Molecular Weight and Physicochemical Properties

The molecular weight and key physicochemical properties of the common forms of tungstic
acid are summarized in the table below. This data is essential for stoichiometric calculations in
chemical synthesis and for the physical characterization of the material.
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Tungstic Acid . )
Tungstic Acid

(H2WOa4) / .
Property Dihydrate Reference(s)
Monohydrate
(WO3-2H20)
(WO3-H20)
Molecular Formula H2WOa4 / WO3-H20 WOs3-2H20 [11[3]
Molecular Weight 249.85 g/mol 267.87 g/mol [1]
Appearance Yellow powder White/Yellowish solid [1]
Density 5.59 g/cm?3 - [1]
) ] Decomposes at 100 Decomposes upon
Melting Point ) [1]
°C heating
Solubility in Water Insoluble Insoluble [1]
o Soluble in hydrofluoric
Solubility in other )
acid and aqueous - [1]

Solvents ]
ammonia

Structural Characteristics

The structure of tungstic acid is best understood in its solid state, where it forms crystalline
structures based on octahedrally coordinated tungsten atoms.

Crystal Structure of Tungstic Acid Hydrates

Tungstic acid monohydrate (WOs3-H20) and dihydrate (WOs3-2H20) exist in different crystalline
forms, primarily orthorhombic and monoclinic structures. The fundamental building block of
these structures is the WOe octahedron.[3][4] In the hydrated forms, one or two of the
coordination sites are occupied by water molecules, forming WOs(H20) units.[1] These
octahedra share vertices to form layers.[1] The dihydrate has a similar layered structure with an
additional water molecule intercalated between the layers.[1]

The crystallographic data for the common polymorphs of tungstic acid hydrates are presented
below.
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Crystal Formula Space a (A) b (A) ¢ A) B () Referen

System Group ce(s)

Orthorho WO3-H:2

] Pmnb 5.25 10.71 5.13 90 [3]
mbic (@]
Monoclini  WO3-2H2
P21/n 10.57 13.80 10.57 91.04 [3]
c O
Orthorho WO03-0.3
7.359 12.513 7.704 90 [5]

mbic 3H20

Structural Relationship Diagram

The following diagram illustrates the relationship between the different hydrated forms of
tungstic acid and anhydrous tungsten trioxide, which can be interconverted through hydration
and dehydration processes.

Tungstic Acid Dihydrate
(WOs:-2H20)
Monoclinic

- H20 (Dehydration) | + H20 (Hydration)

Tungstic Acid Monohydrate
(WO3-H20)
Orthorhombic

- H20 (Dehydration) | + H20 (Hydration)

Tungsten Trioxide
(WO3)
Monoclinic

Click to download full resolution via product page

Relationship between hydrated forms of tungstic acid.

Experimental Protocols for Characterization

© 2025 BenchChem. All rights reserved. 3/9 Tech Support


https://www.researchgate.net/figure/Fig-S1-Crystal-structures-of-a-WO-3-H-2-O-orthorhombic-space-group-Pmnb-a-0525_fig1_240306392
https://www.researchgate.net/figure/Fig-S1-Crystal-structures-of-a-WO-3-H-2-O-orthorhombic-space-group-Pmnb-a-0525_fig1_240306392
https://pmc.ncbi.nlm.nih.gov/articles/PMC8928508/
https://www.benchchem.com/product/b1219628?utm_src=pdf-body
https://www.benchchem.com/product/b1219628?utm_src=pdf-body-img
https://www.benchchem.com/product/b1219628?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219628?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

The determination of the molecular weight and structure of tungstic acid relies on a
combination of analytical techniques. Below are detailed methodologies for key experiments.

Synthesis of Tungstic Acid

A common laboratory-scale synthesis of tungstic acid involves the acidification of a sodium
tungstate solution.[6]

Materials:

Sodium tungstate dihydrate (Na2WOa4-2H20)

Hydrochloric acid (HCI), concentrated

Deionized water

Beakers, magnetic stirrer, filtration apparatus (e.g., Buchner funnel), drying oven
Procedure:

e Prepare an aqueous solution of sodium tungstate dihydrate. A typical concentration is around
0.5 M.

» While vigorously stirring the sodium tungstate solution, slowly add concentrated hydrochloric
acid. The addition of acid will cause the precipitation of yellow tungstic acid.

» Continue adding acid until the precipitation is complete, typically at a pH below 1.
» Allow the precipitate to settle, then collect it by vacuum filtration.

o Wash the collected solid several times with deionized water to remove any remaining sodium
chloride and excess acid.

e Dry the purified tungstic acid in an oven at a temperature below 100 °C to avoid
dehydration to tungsten trioxide.

X-ray Diffraction (XRD) Analysis

XRD is the primary technique for determining the crystal structure of tungstic acid.
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Instrumentation:
« Powder X-ray diffractometer with a Cu Ka radiation source (A = 1.5406 A)
Procedure:

o Grind a small amount of the dried tungstic acid sample into a fine powder using a mortar
and pestle.

e Mount the powder on a sample holder.
e Place the sample holder in the diffractometer.

o Set the instrument to scan over a 20 range of 10-80° with a step size of 0.02° and a dwell
time of 1-2 seconds per step.

e The resulting diffraction pattern is a plot of intensity versus 26.

e The crystal phase is identified by comparing the experimental diffraction peaks with standard
diffraction patterns from databases such as the Joint Committee on Powder Diffraction
Standards (JCPDS).

o Lattice parameters can be refined using appropriate software.

Thermogravimetric Analysis (TGA)

TGA is used to determine the water content of hydrated tungstic acid and to study its thermal
decomposition.

Instrumentation:
e Thermogravimetric analyzer
Procedure:

e Place a small, accurately weighed amount of the tungstic acid sample (typically 5-10 mg)
into the TGA sample pan.
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e Heat the sample from room temperature to approximately 600 °C at a constant heating rate
(e.g., 10 °C/min) under a controlled atmosphere (e.g., nitrogen or air).

e The instrument records the mass of the sample as a function of temperature.

e The resulting TGA curve will show distinct mass loss steps corresponding to the loss of water
molecules. The percentage of mass loss can be used to calculate the number of water
molecules per formula unit of WOs.

Raman Spectroscopy

Raman spectroscopy provides information about the vibrational modes of the W-O bonds and
can be used to distinguish between different crystalline phases.

Instrumentation:

» Raman spectrometer with a laser excitation source (e.g., 532 nm or 785 nm)
Procedure:

e Place a small amount of the tungstic acid sample on a microscope slide.

e Focus the laser on the sample.

e Acquire the Raman spectrum over a specific wavenumber range (e.g., 100-1200 cm~1).

e The resulting spectrum will show characteristic peaks corresponding to the stretching and
bending modes of the WOs octahedra. The positions and shapes of these peaks are
sensitive to the crystal structure.

Experimental Workflow Diagram

The following diagram illustrates a typical experimental workflow for the synthesis and
characterization of tungstic acid.
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Experimental workflow for tungstic acid synthesis and characterization.
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Conclusion

This technical guide has provided a detailed overview of the molecular weight and structural
aspects of tungstic acid, with a focus on its common hydrated forms. The provided data
tables, experimental protocols, and diagrams are intended to equip researchers, scientists, and
drug development professionals with the necessary information for their work with this
compound. A thorough understanding of its synthesis and characterization is crucial for the
controlled production of tungsten-based materials with desired properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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